N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C24H30N2O4/c1-16(2)13-26-19-11-10-18(12-21(19)30-15-24(4,5)23(26)28)25-22(27)14-29-20-9-7-6-8-17(20)3/h6-12,16H,13-15H2,1-5H3,(H,25,27)
• InChI Key: BPSLERLGKGMLNP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC3=C(C=C2)N(C(=O)C(CO3)(C)C)CC(C)C
• Molecular Formula: C24H30N2O4
• Molecular Weight: 410.5 g/mol

Description

N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C24H30N2O4 and its molecular weight is 410.514. The purity is usually 95%.
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Scientific Research Applications

Enantioselective Synthesis and Metabolic Studies

Enantioselective synthesis of vasopressin V2 receptor antagonist OPC-31260 metabolites has been achieved via lipase-catalyzed transesterification, highlighting the compound's role in medicinal chemistry and drug development (J. Matsubara et al., 2000). This research is pivotal for understanding the drug's metabolism and optimizing its therapeutic efficacy.

Antioxidant Activity and Physicochemical Properties

Research into novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives, including the target compound, demonstrated potential in vitro antioxidant activities. These studies provide insights into the compound's utility in combating oxidative stress and its physicochemical properties, which are crucial for drug formulation (H. Yüksek et al., 2015).

Synthesis of Polycyclic Systems

The synthesis of new polycyclic systems containing the 1,4-benzodiazepine and isoindolinone fragments showcases the compound's significance in organic chemistry, offering novel scaffolds for pharmaceutical development (L. Ukhin et al., 2011).

Potential Antineoplastic Agents

The synthesis of thieno[2,3-b]azepin-4-ones, inspired by the antitumor activity of related structures, underscores the compound's potential application in cancer therapy. Although initial biological evaluations did not indicate significant activity, such research is foundational for the discovery of new antineoplastic agents (R. F. Koebel et al., 1975).

Antiallergic Activity

A series of 11-substituted 6,11-dihydrodibenz[b,e]oxepin-2-carboxylic acid derivatives demonstrated orally active antiallergic properties. This discovery highlights the compound's therapeutic potential in treating allergic reactions and its role in developing new antiallergic medications (E. Ohshima et al., 1992).